Cas no 2138131-83-4 (2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-pyrimidinyl)-)
2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-pyrimidinyl)-
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- Inchi: 1S/C10H9N3O2S/c1-5-3-4-11-8(12-5)7-6(2)13-9(16-7)10(14)15/h3-4H,1-2H3,(H,14,15)
- InChI Key: PYESMSWRDAMJRL-UHFFFAOYSA-N
- SMILES: S1C(C2=NC=CC(C)=N2)=C(C)N=C1C(O)=O
2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-pyrimidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-691848-0.05g |
4-methyl-5-(4-methylpyrimidin-2-yl)-1,3-thiazole-2-carboxylic acid |
2138131-83-4 | 95.0% | 0.05g |
$1620.0 | 2025-03-12 | |
| Enamine | EN300-691848-0.1g |
4-methyl-5-(4-methylpyrimidin-2-yl)-1,3-thiazole-2-carboxylic acid |
2138131-83-4 | 95.0% | 0.1g |
$1697.0 | 2025-03-12 | |
| Enamine | EN300-691848-0.25g |
4-methyl-5-(4-methylpyrimidin-2-yl)-1,3-thiazole-2-carboxylic acid |
2138131-83-4 | 95.0% | 0.25g |
$1774.0 | 2025-03-12 | |
| Enamine | EN300-691848-0.5g |
4-methyl-5-(4-methylpyrimidin-2-yl)-1,3-thiazole-2-carboxylic acid |
2138131-83-4 | 95.0% | 0.5g |
$1851.0 | 2025-03-12 | |
| Enamine | EN300-691848-1.0g |
4-methyl-5-(4-methylpyrimidin-2-yl)-1,3-thiazole-2-carboxylic acid |
2138131-83-4 | 95.0% | 1.0g |
$1929.0 | 2025-03-12 | |
| Enamine | EN300-691848-2.5g |
4-methyl-5-(4-methylpyrimidin-2-yl)-1,3-thiazole-2-carboxylic acid |
2138131-83-4 | 95.0% | 2.5g |
$3782.0 | 2025-03-12 | |
| Enamine | EN300-691848-5.0g |
4-methyl-5-(4-methylpyrimidin-2-yl)-1,3-thiazole-2-carboxylic acid |
2138131-83-4 | 95.0% | 5.0g |
$5594.0 | 2025-03-12 | |
| Enamine | EN300-691848-10.0g |
4-methyl-5-(4-methylpyrimidin-2-yl)-1,3-thiazole-2-carboxylic acid |
2138131-83-4 | 95.0% | 10.0g |
$8295.0 | 2025-03-12 |
2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-pyrimidinyl)- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-pyrimidinyl)-
Recent Advances in the Study of 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-pyrimidinyl)- (CAS: 2138131-83-4)
The compound 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-pyrimidinyl)- (CAS: 2138131-83-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique thiazole and pyrimidine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of drug discovery and development.
One of the key areas of interest is the compound's role as a building block in the synthesis of novel small-molecule inhibitors. Researchers have explored its utility in targeting specific enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-pyrimidinyl)- exhibited potent inhibitory activity against kinase enzymes involved in tumor proliferation. The study highlighted the compound's ability to modulate key signaling pathways, making it a valuable candidate for further preclinical evaluation.
In addition to its therapeutic potential, recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of this compound. A team of researchers from the University of Cambridge reported a novel catalytic method for the synthesis of 2-Thiazolecarboxylic acid derivatives, including 4-methyl-5-(4-methyl-2-pyrimidinyl)-, with high yield and enantioselectivity. This breakthrough, published in Angewandte Chemie, has significant implications for the large-scale production of this compound and its analogs, facilitating further pharmacological studies.
Another noteworthy development is the exploration of the compound's pharmacokinetic properties. A recent preclinical study conducted by a collaborative group from MIT and Harvard evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-pyrimidinyl)-. The findings, presented at the 2024 American Chemical Society National Meeting, revealed favorable bioavailability and low toxicity, suggesting its suitability for oral administration in future clinical trials.
Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through structure-activity relationship (SAR) studies and computational modeling. For example, a recent computational study published in the Journal of Chemical Information and Modeling utilized molecular docking and dynamics simulations to predict the binding modes of 2-Thiazolecarboxylic acid derivatives with their target proteins, providing valuable insights for the design of more potent and selective inhibitors.
In conclusion, the compound 2-Thiazolecarboxylic acid, 4-methyl-5-(4-methyl-2-pyrimidinyl)- (CAS: 2138131-83-4) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Recent studies have shed light on its synthetic accessibility, biological activity, and pharmacokinetic properties, paving the way for further investigation. Future research should focus on advancing these findings into clinical applications, while continuing to refine the compound's structural and pharmacological profile.
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